Cas no 1806298-01-0 (3-Amino-5-(3-oxopropyl)mandelic acid)

• Product Name: 3-Amino-5-(3-oxopropyl)mandelic acid
• CAS No: 1806298-01-0
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 4942142
• Update Time: 2025-07-23

3-Amino-5-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(3-oxopropyl)mandelic acid

• Inchi： 1S/C11H13NO4/c12-9-5-7(2-1-3-13)4-8(6-9)10(14)11(15)16/h3-6,10,14H,1-2,12H2,(H,15,16)
• InChI Key： FVBXABPSFVROKU-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC(=CC(=C1)CCC=O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• XLogP3: -0.2
• Topological Polar Surface Area: 101

Additional information on 3-Amino-5-(3-oxopropyl)mandelic acid

Introduction to 3-Amino-5-(3-oxopropyl)mandelic Acid (CAS No. 1806298-01-0)

3-Amino-5-(3-oxopropyl)mandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806298-01-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework comprising an amino group, a carboxylic acid moiety, and an aldehyde functionality, presents a versatile platform for the development of novel therapeutic agents. Its molecular structure, featuring a propylidene bridge between the mandelic acid backbone and an aldehyde substituent, imparts distinctive reactivity that makes it particularly valuable in synthetic chemistry.

The significance of 3-amino-5-(3-oxopropyl)mandelic acid lies in its potential applications across multiple domains, including drug discovery, catalysis, and material science. Recent advancements in medicinal chemistry have highlighted its role as a key intermediate in the synthesis of bioactive molecules. The presence of both amino and carboxylic acid functionalities allows for diverse chemical modifications, enabling the construction of complex scaffolds essential for designing molecules with tailored biological activities.

In the realm of pharmaceutical research, 3-amino-5-(3-oxopropyl)mandelic acid has been explored as a precursor for derivatives with antimicrobial, anti-inflammatory, and anticancer properties. Its structural motif is reminiscent of natural products known for their pharmacological efficacy, suggesting that derivatives of this compound may exhibit similar therapeutic benefits. For instance, modifications at the propylidene position could lead to compounds with enhanced solubility or improved metabolic stability, critical factors for drug development.

Recent studies have demonstrated the utility of 3-amino-5-(3-oxopropyl)mandelic acid in asymmetric synthesis, where its chiral center can be leveraged to produce enantiomerically pure compounds. Such compounds are often required in pharmaceuticals to ensure optimal biological activity while minimizing side effects. The compound’s reactivity also makes it a candidate for catalytic processes involving transition metals, which are widely used in modern synthetic methodologies to achieve high yields and selectivity.

The chemical properties of 3-amino-5-(3-oxopropyl)mandelic acid (CAS No. 1806298-01-0) further extend to its potential use in material science. Researchers have investigated its incorporation into polymers and coatings due to its ability to form stable conjugates with other functional groups. This property could be exploited in developing advanced materials with applications ranging from biodegradable plastics to smart coatings that respond to environmental stimuli.

From a synthetic perspective, the preparation of 3-amino-5-(3-oxopropyl)mandelic acid involves multi-step organic transformations that highlight its complexity and versatility. The synthesis typically begins with the functionalization of mandelic acid derivatives followed by strategic introduction of the propylidene group. These steps require precise control over reaction conditions to ensure high purity and yield, underscoring the compound’s importance as a building block in synthetic chemistry.

The growing interest in 3-amino-5-(3-oxopropyl)mandelic acid is also reflected in the expanding body of literature on its derivatives. Researchers are increasingly reporting novel synthetic routes and applications for modified versions of this compound, indicating its broad utility across scientific disciplines. As computational methods improve, virtual screening approaches are being employed to identify new derivatives with enhanced properties, further accelerating the discovery process.

In conclusion, 3-amino-5-(3-oxopropyl)mandelic acid (CAS No. 1806298-01-0) represents a fascinating compound with multifaceted applications. Its unique structural features and reactivity make it indispensable in pharmaceutical research, catalysis, and material science. As scientific understanding progresses，the potential uses for this compound are expected to grow，driving innovation across multiple fields.